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Compound of Interest

Compound Name:
2-Bromo-5-(2-nitro-vinyl)-

thiophene

Cat. No.: B8585142 Get Quote

This document provides the official IUPAC (International Union of Pure and Applied Chemistry)

name and known synonyms for the chemical compound commonly referred to as 2-Bromo-5-
(2-nitro-vinyl)-thiophene. This information is critical for accurate identification and consistent

communication in research, development, and regulatory contexts.

IUPAC Name
The formal, systematic IUPAC name for the compound is:

2-bromo-5-(2-nitroethenyl)thiophene[1]

The term "ethenyl" is the systematic replacement for the common name "vinyl" in IUPAC

nomenclature.

Chemical Identifiers and Synonyms
For ease of reference and to aid in literature and database searches, the compound is also

known by several other names and identifiers. These are summarized in the table below.
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Identifier Type Value

CAS Number 28783-33-7[1][2]

Molecular Formula C6H4BrNO2S[1][2]

Molecular Weight 234.07 g/mol [2]

Synonym (E)-5-bromo-2-(2-nitrovinyl)thiophene[1]

Synonym 2-Brom-5-(2-nitro-vinyl)-thiophen[1]

Synonym 2-Bromo-5-((E)-2-nitro-vinyl)-thiophene[1]

Synonym 2-bromo-5-(2-nitrovinyl)thiophene[1]

Synonym 5-bromo-2-(β-nitrovinyl)thiophene[1]

Synonym Thiophene, 2-bromo-5-(2-nitroethenyl)-[1][2]

Note on Technical Guide Requirements: The user prompt included requests for experimental

protocols, signaling pathways, and Graphviz diagrams. These elements are applicable to

studies involving the compound's synthesis, biological activity, or reaction mechanisms.

However, for a query focused strictly on chemical nomenclature and synonyms, such

components are not relevant as there are no experimental workflows or signaling pathways

inherent to a chemical's name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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